Cas no 851048-46-9 (Tert-butyl 4-isopropyl-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-isopropyl-1,4-diazepane-1-carboxylate
• CAS No: 851048-46-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2132038
• Update Time: 2023-08-04

Tert-butyl 4-isopropyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-isopropyl-1,4-diazepane-1-carboxylate
• IWGUOXVEPLDFHD-UHFFFAOYSA-N
• N-Boc-N'-isopropyl-homopiperazine
• tert-butyl 4-(propan-2-yl)-1,4-diazepane-1-carboxylate
• 4-isopropyl-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• 1-tert-Butyl 4-(1-methylethyl)-hexahydro-1H-1,4-diazepine-1-carboxylate
• Tert-butyl 4-isopropyl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-11(2)14-7-6-8-15(10-9-14)12(16)17-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： IWGUOXVEPLDFHD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(C(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 32.8